2,2-Dimethyldecanoic acid
Overview
Description
2,2-Dimethyldecanoic acid is a chemical compound with the molecular formula C12H24O2 . It has a molecular weight of 200.32 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 2,2-Dimethyldecanoic acid consists of 12 carbon atoms, 24 hydrogen atoms, and 2 oxygen atoms . The exact structure can be found in chemical databases .
Scientific Research Applications
Novel Fatty Acids in Halophilic Bacteria
Carballeira et al. (2001) discovered novel methyl-branched fatty acids, including 2,2-dimethyldecanoic acid derivatives, in a halophilic bacterium from salt pans in Bulgaria. This research highlights the unique fatty acid profiles in extremophiles, contributing to our understanding of microbial adaptation in harsh environments (Carballeira et al., 2001).
Antimicrobial Properties of Emericellamides
Oh et al. (2007) identified emericellamides A and B, cyclic depsipeptides incorporating 3-hydroxy-2,4-dimethyldecanoic acid, from a marine-derived fungus. These compounds showed modest antibacterial activities, indicating potential applications in developing new antimicrobial agents (Oh et al., 2007).
Organic Synthesis and Catalytic Reactions
Furst et al. (2012) described the production of dimethyl 1,19-nonadecanedioate from natural oils, involving catalytic reactions where 2,2-dimethyldecanoic acid derivatives might play a role. This study demonstrates the potential of using natural oils for synthesizing valuable chemical products (Furst et al., 2012).
Synthesis of Dimethylolheptanoic Acid
Yun (2011) prepared 2,2-dimethylolheptanoic acid via oxidation of 2,2-dimethylolheptaldehyde, a compound structurally related to 2,2-dimethyldecanoic acid. This research contributes to the methodology for synthesizing complex organic molecules (Yun, 2011).
Continuous Flow Chemistry for 2,2-Dimethylchromans
Omoregbee et al. (2020) developed an organocatalytic approach to synthesize 2,2-dimethylchromans, structurally related to 2,2-dimethyldecanoic acid, indicating its relevance in synthesizing compounds with biological activities (Omoregbee et al., 2020).
Safety And Hazards
Sigma-Aldrich provides 2,2-Dimethyldecanoic acid to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . For detailed safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound .
properties
IUPAC Name |
2,2-dimethyldecanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24O2/c1-4-5-6-7-8-9-10-12(2,3)11(13)14/h4-10H2,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTZDCGSNJUZNBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(C)(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50277028 |
Source
|
| Record name | 2,2-DIMETHYLDECANOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50277028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyldecanoic acid | |
CAS RN |
5343-54-4 |
Source
|
| Record name | 2,2-Dimethyldecanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5343-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2-Dimethyldecanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005343544 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,2-DIMETHYLDECANOIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=468 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,2-DIMETHYLDECANOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50277028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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